(2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate
Overview
Description
(2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate, also known as OPMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively. In
Mechanism of Action
The exact mechanism of action of (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate is not fully understood, but it is believed to act by inhibiting specific enzymes or proteins. In drug discovery, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways that regulate cell growth and division. In chemical biology, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been used as a chemical probe to study the binding of proteins to other proteins or small molecules.
Biochemical and Physiological Effects:
(2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been shown to have various biochemical and physiological effects, depending on its application. In drug discovery, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been shown to induce cell death in cancer cells and inhibit the replication of viruses. In material science, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been used to synthesize materials with specific properties, such as hydrophobicity and thermal stability. In chemical biology, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been used to study the binding of proteins to other proteins or small molecules, which can provide insights into protein function and regulation.
Advantages and Limitations for Lab Experiments
(2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has several advantages for lab experiments, including its high yield, ease of synthesis, and potential for various applications. However, there are also some limitations to its use, including its toxicity and potential for off-target effects. Researchers must carefully consider the potential risks and benefits of using (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate in their experiments.
Future Directions
There are several future directions for the study of (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate, including the development of new synthesis methods, the exploration of its potential applications in drug discovery and material science, and the further study of its mechanism of action. Additionally, researchers may investigate the use of (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate as a chemical probe for studying protein-protein interactions and other biological processes. Overall, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has significant potential for various scientific research applications, and further study is warranted to fully understand its properties and potential uses.
Scientific Research Applications
(2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been studied for its potential applications in various fields, including material science, drug discovery, and chemical biology. In material science, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been used as a building block for the synthesis of polymers and other materials with specific properties. In drug discovery, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been tested for its anticancer and antiviral activities. In chemical biology, (2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate has been used as a tool to study protein-protein interactions.
properties
IUPAC Name |
(2-hydroxy-2-phenylethyl) 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOTJIFRGXYQHAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(C2=CC=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701205244 |
Source
|
| Record name | 1,2-Ethanediol, 1-phenyl-, 2-(4-methylbenzenesulfonate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701205244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Oxidanyl-2-phenyl-ethyl) 4-methylbenzenesulfonate | |
CAS RN |
40348-74-1 |
Source
|
| Record name | 1,2-Ethanediol, 1-phenyl-, 2-(4-methylbenzenesulfonate) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40348-74-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Ethanediol, 1-phenyl-, 2-(4-methylbenzenesulfonate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701205244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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